Cas no 30570-19-5 (2(1H)-Pyrimidinethione, 3,4-dihydro-6-methyl-4-phenyl-)

30570-19-5 structure
Product name:2(1H)-Pyrimidinethione, 3,4-dihydro-6-methyl-4-phenyl-
CAS No:30570-19-5
MF:C11H12N2S
MW:204.291380882263
CID:1443556
2(1H)-Pyrimidinethione, 3,4-dihydro-6-methyl-4-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 2(1H)-Pyrimidinethione, 3,4-dihydro-6-methyl-4-phenyl-
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- Inchi: 1S/C11H12N2S/c1-8-7-10(13-11(14)12-8)9-5-3-2-4-6-9/h2-7,10H,1H3,(H2,12,13,14)
- InChI Key: KHCZLACEZABOFR-UHFFFAOYSA-N
- SMILES: C1(=S)NC(C)=CC(C2=CC=CC=C2)N1
Computed Properties
- Exact Mass: 204.07226
Experimental Properties
- Density: 1.21±0.1 g/cm3(Predicted)
- Boiling Point: 318.7±52.0 °C(Predicted)
- PSA: 24.06
- pka: 12.40±0.60(Predicted)
2(1H)-Pyrimidinethione, 3,4-dihydro-6-methyl-4-phenyl- Related Literature
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Hajra Zafar,Xinru You,Asifullah Khan,Liang Ge J. Mater. Chem. B, 2019,7, 7639-7655
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Filip T. Szczypiński,Christopher A. Hunter Chem. Sci., 2019,10, 2444-2451
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Giacomo E. M. Crisenza,Elizabeth M. Dauncey,John F. Bower Org. Biomol. Chem., 2016,14, 5820-5825
30570-19-5 (2(1H)-Pyrimidinethione, 3,4-dihydro-6-methyl-4-phenyl-) Related Products
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